molecular formula C11H12N2O4S B8304923 1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid

1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid

Cat. No.: B8304923
M. Wt: 268.29 g/mol
InChI Key: OKLZRXNLOMBWIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O4S and its molecular weight is 268.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O4S

Molecular Weight

268.29 g/mol

IUPAC Name

1-(2-methylsulfonylethyl)benzimidazole-5-carboxylic acid

InChI

InChI=1S/C11H12N2O4S/c1-18(16,17)5-4-13-7-12-9-6-8(11(14)15)2-3-10(9)13/h2-3,6-7H,4-5H2,1H3,(H,14,15)

InChI Key

OKLZRXNLOMBWIT-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)CCN1C=NC2=C1C=CC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2-methanesulfonylethyl)-1H-benzoimidazole-5-carboxylic acid methyl ester (0.2 g, 7.09 mmol) in methanol was added LiOH (50 mg) followed by water (1 mL). The reaction mixture was allowed to stir at room temp for 2 h. it was then concentrated to remove methanol and the aqueous layer was acidified with citric acid. The precipitated product was filtered to give 1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid (90%). MS-ESI m/z 269 (M+1); 1H NMR (300 MHz, DMSO-d6) δ 12.6 (br, 1H), 8.4 (s, 1H), 8.2 (s, 1H), 7.9 (d, 1H), 7.8 (d, 1H), 4.8 (t, 2H), 3.8 (t, 2H), 3.0 (s, 3H).
Name
1-(2-methanesulfonylethyl)-1H-benzoimidazole-5-carboxylic acid methyl ester
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two

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